molecular formula C14H27N3O2 B6260264 tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate CAS No. 1369237-35-3

tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate

Cat. No. B6260264
CAS RN: 1369237-35-3
M. Wt: 269.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate, also known as TBPMPC, is a recently synthesized compound that has a wide range of applications in scientific research. TBPMPC is an organic compound with a molecular formula of C17H27N3O2 and a molecular weight of 309.41 g/mol. It is a colorless solid at room temperature and has a melting point of 183-185°C. TBPMPC is a derivative of piperazine, a cyclic compound with two nitrogen atoms at its core, and has been used in various studies due to its unique properties.

Scientific Research Applications

Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has been used in various scientific research studies due to its unique properties. It has been used in the synthesis of novel compounds and in the development of new drugs. It has also been used in the study of protein-protein interactions and in the study of enzyme kinetics. Additionally, tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has been used in the study of drug delivery systems, as well as in the study of the interactions between drugs and their targets.

Mechanism of Action

Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate is believed to act as an inhibitor of protein-protein interactions. It binds to the active site of the target protein, blocking its interaction with other proteins. This mechanism of action is believed to be responsible for its inhibitory effects on protein-protein interactions, as well as its ability to modulate the activity of enzymes.
Biochemical and Physiological Effects
tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has been shown to inhibit the activity of proteins involved in cell signaling pathways, such as the MAPK and PI3K pathways.

Advantages and Limitations for Lab Experiments

Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is available in large quantities. Additionally, it is stable and has a low toxicity, making it safe for use in laboratory experiments. However, tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate is also limited in its use in laboratory experiments. It is not water soluble, which can make it difficult to work with in aqueous solutions. Additionally, its inhibitory effects on enzymes and proteins can make it difficult to use in certain experiments.

Future Directions

Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate has a wide range of potential applications in scientific research. Its inhibitory effects on enzymes and proteins could be further explored to develop novel drugs or to study the interactions between drugs and their targets. Additionally, its ability to modulate cell signaling pathways could be further investigated to develop new treatments for diseases. Additionally, tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate could be used to study protein-protein interactions and to develop new delivery systems for drugs. Finally, tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate could be used to develop novel compounds for use in laboratory experiments.

Synthesis Methods

Tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate can be synthesized by a number of methods. The most common method is the condensation of piperazine-1-carboxylic acid and tert-butyl 3-methylpyrrolidine-1-carboxylate, which yields the desired product in high yield. This reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid, and the reaction temperature is typically kept between 120-140°C. The reaction is typically carried out in a sealed tube or flask to prevent the loss of product due to evaporation.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-pyrrolidinecarboxylate with piperazine in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl 3-pyrrolidinecarboxylate", "piperazine", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-pyrrolidinecarboxylate and piperazine in a suitable solvent.", "Step 2: Add the catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for a suitable period of time.", "Step 4: Cool the reaction mixture and filter the precipitated product.", "Step 5: Wash the product with a suitable solvent and dry it under vacuum.", "Step 6: Characterize the product using suitable analytical techniques." ] }

CAS RN

1369237-35-3

Product Name

tert-butyl 3-[(piperazin-1-yl)methyl]pyrrolidine-1-carboxylate

Molecular Formula

C14H27N3O2

Molecular Weight

269.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.